6-[(3,3,3-Trifluoropropyl)sulfanyl]pyridine-3-carboxylic acid

• Molecular Formula: C9H8F3NO2S
• Molecular Weight: 251.23 g/mol
• IUPAC Name: 6-(3,3,3-trifluoropropylsulfanyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8F3NO2S/c10-9(11,12)3-4-16-7-2-1-6(5-13-7)8(14)15/h1-2,5H,3-4H2,(H,14,15)
• InChI Key: PRIPXTAZGKMHEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)O)SCCC(F)(F)F

Description

6-[(3,3,3-Trifluoropropyl)sulfanyl]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H8F3NO2S and its molecular weight is 251.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-sulfanylpyridine-3-carboxylic acid (0.5 g, 3.22 mmol) in EtOH (50 mL) at 0 C was added sodium acetate (0.26 g, 3.22 mmol) and 1,1,1-trifluoro-3-iodopropane (0.72 g, 3.22 mmol) and the mixture was heated at 80 C for 24 h. The mixture was concentrated under vacuum, water was added and the mixture was acidified to pH 4 using acetic acid. The resultant yellow precipitate was collected by filtration and purified by FCC, eluting with 2% MeOH in DCM to afford the title compound (0.459 g, 57%). Method B HPLC-MS: MH+ requires m/z=252 Found: m/z=252, Rt=1.84 min (91%).